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Compound of Interest

Compound Name: Diphenyl diselenide

Cat. No.: B104669

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for intramolecular cyclization
reactions mediated by diphenyl diselenide. These protocols offer versatile and efficient
methods for the synthesis of a variety of heterocyclic compounds, which are valuable scaffolds
in medicinal chemistry and materials science. Three distinct methodologies are presented: an
electrochemical approach, a visible-light-induced method, and a Lewis acid-mediated
cyclization.

Electrochemical Oxidative Radical Cascade
Cyclization of Dienes with Diselenides

This protocol details a green and efficient method for the synthesis of seleno-benzazepines
through an electrochemical oxidative radical cascade cyclization of dienes with diselenides.
The reaction proceeds under metal-free, external oxidant-free, and base-free conditions.[1][2]

[3]

Application Note:

This electrochemical method is particularly advantageous for its mild reaction conditions and
the avoidance of stoichiometric chemical oxidants, making it an environmentally friendly
approach.[1][2][3] The reaction tolerates a range of functional groups on both the diene and the
diselenide, providing access to a diverse library of seven-membered N-heterocycles.[2] The
use of an undivided cell simplifies the experimental setup.[1][2]
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Experimental Protocol:

General Procedure for the Electrosynthesis of Seleno-benzazepines:[2]

e To an undivided electrochemical cell (10 mL) equipped with a magnetic stir bar, add the
diene substrate (0.5 mmol, 1.0 equiv), diphenyl diselenide (0.5 mmol, 1.0 equiv), and n-
BusNBF4 (0.5 mmol, 1.0 equiv).

e Add acetonitrile (11 mL) as the solvent.

o Equip the cell with a graphite rod anode (6 mm diameter, ~15 mm immersion depth) and a
platinum plate cathode (15 mm x 15 mm x 0.3 mm).

 Stir the reaction mixture under an argon atmosphere.
o Electrolyze the mixture at a constant current of 18 mA for 6 hours at room temperature.
e Upon completion, concentrate the reaction mixture under reduced pressure.

 Purify the residue by flash column chromatography on silica gel to afford the desired seleno-
benzazepine product.

Data Presentation:

Table 1: Substrate Scope for the Electrochemical Synthesis of Seleno-benzazepines[2]
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Diene
Entry Diselenide (2) Product (3) Yield (%)
Substrate (1)

N-allyl-4-methyl-

N-(2-(1- :
) Diphenyl
1 phenylvinyl)phen ) i 3a 80
diselenide
yl)benzenesulfon

amide

N-allyl-4-

methoxy-N-(2-(1- )
i Diphenyl
2 phenylvinyl)phen ) i 3b 75
diselenide
yl)benzenesulfon

amide

N-allyl-4-fluoro-

N-(2-(1- ,
) Diphenyl
3 phenylvinyl)phen ] i 3c 72
diselenide
yl)benzenesulfon

amide

N-allyl-4-chloro-

N-(2-(1- :
) Diphenyl
4 phenylvinyl)phen ) i 3d 78
diselenide
yl)benzenesulfon

amide

N-allyl-4-bromo-

N-(2-(1- _
) Diphenyl
5 phenylvinyl)phen ) i 3e 84
diselenide
yl)benzenesulfon

amide

N-allyl-4-

(trifluoromethyl)-

N-(2-(1- Diphenyl
phenylvinyl)phen  diselenide
yl)benzenesulfon

amide
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N-allyl-4-methyl-
N-(2-(1- Bis(4-
7 phenylvinyl)phen  methoxyphenyl) 39 76
yl)benzenesulfon  diselenide
amide
N-allyl-4-methyl-
N-(2-(1- Bis(4-
8 phenylvinyl)phen  fluorophenyl) 3h 70
yl)benzenesulfon  diselenide
amide
N-allyl-4-methyl-
N-(2-(1- _
) Dibenzyl )
9 phenylvinyl)phen ) i 3i 58
diselenide
yl)benzenesulfon
amide
N-allyl-4-methyl-
N-(2-(1- _
) Dimethyl )
10 phenylvinyl)phen ) i 3j 45
diselenide

yl)benzenesulfon

amide

Mechanistic Pathway:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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